Cas no 1228542-91-3 (1228542-91-3)

• Product Name: 1228542-91-3
• CAS No: 1228542-91-3
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5591265
• PubChem ID: 28171155
• Update Time: 2023-08-14

1228542-91-3 Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-BROMOPHENYL)PENTYLAMINE
• Benzenemethanamine, 4-bromo-α-butyl-, (αR)-
• (alphaR)-4-Bromo-alpha-butylbenzenemethanamine
• DTXSID901283278
• 1228542-91-3

• Inchi： 1S/C11H16BrN/c1-2-3-4-11(13)9-5-7-10(12)8-6-9/h5-8,11H,2-4,13H2,1H3/t11-/m1/s1
• InChI Key： XWMATEXNOIDDRI-LLVKDONJSA-N
• SMILES： N[C@@H](C1=CC=C(Br)C=C1)CCCC

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 307.4±17.0 °C(Predicted)
• pka: 9.13±0.10(Predicted)